Cas no 866596-42-1 (1-(bromomethyl)-3-propoxyBenzene)

• Product Name: 1-(bromomethyl)-3-propoxyBenzene
• CAS No: 866596-42-1
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• MDL: MFCD11103172
• CID: 2103590
• PubChem ID: 43141693
• Update Time: 2025-04-21

1-(bromomethyl)-3-propoxyBenzene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-3-propoxyBenzene
• EN300-203117
• RJB59642
• SCHEMBL2932600
• DA-30692
• Benzene, 1-(bromomethyl)-3-propoxy-
• 866596-42-1
• G24046

• MDL： MFCD11103172
• Inchi： 1S/C10H13BrO/c1-2-6-12-10-5-3-4-9(7-10)8-11/h3-5,7H,2,6,8H2,1H3
• InChI Key： NFPORVUOPCEKIU-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1)OCCC

Computed Properties

• Exact Mass: 228.01498g/mol
• Monoisotopic Mass: 228.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

1-(bromomethyl)-3-propoxyBenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides